Cas no 181140-34-1 (N-(R)-Glycidyl Phthalimide)

N-(R)-Glycidyl Phthalimide structure
Product Name:N-(R)-Glycidyl Phthalimide
CAS No:181140-34-1
Molecular Formula:C11H9NO3
Molecular Weight:203.1941
MDL:MFCD04973349
CID:139170
PubChem ID:719415
N-(R)-Glycidyl Phthalimide Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,2-[(2R)-2-oxiranylmethyl]-
- (R)-N-Glycidylphthalimide
- (R)-(-)-N-(2,3-Epoxypropyl)phthalimide
- (R)-N-(2,3-Epoxypropyl)Phthalimide
- (R)-(?)-N-(2,3-Epoxypropyl)phthalimide
- N-(R)-Glycidyl Phthalimide
- (R)-(-)-GLYCIDYL PHTHALIMIDE
- (R)-2-Oxiranylmethyl-Isoindole-1,3-Dione
- (R)-Glycidyl Phthalimide
- 2-((2R)-Oxiranylmethyl)-1H-Isoindole-1,3(2H)-Dione
- 2-[(2R)-Oxiran-2-Ylmethyl]-1H-Isoindole-1,3(2H)-Dione
- (R)-2-(Oxiranylmethyl)-1H-isoindole-1,3(2H)-dione
- Rivaroxaban Impurity M
- Rivaroxaban Impurity 7(R-isomer)
- (R)-(-)-N-(2,3-Epoxypropyl)pthalaMide
- (R)-N-(2,3-Epoxypropan-1-yl)phthalimide
- (R)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione
- 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]-
- 2-[(2r)-oxiranylmethyl]-1h-isoindole-1,3-dione
- 2-[(2R)-Oxiranylmethyl)-1H-isoindole-1,3-dione
- N-[(R)-Glycidyl]phthalimide
- ISO029
- DUILGEYLVHGSEE-SSDOTTSWSA-N
- (R)-2-(phthalimidomethyl)oxirane
- 2902AH
- (R)-N-(2,3-Epoxypropyl)phthal
- 1H-Isoindole-1,3(2H)-dione, 2-((2R)-2-oxiranylmethyl)-
- Glycidyl phthalimide, (R)-
- AC9490
- 181140-34-1
- 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-oxiranylmethyl]-
- J-011565
- 2-[(2R)-2-oxiranylmethyl]-1H-isoindole-1,3(2H)-dione
- (R)-N-(2,3-Epoxypropyl)phthalimide
- DTXSID101045197
- G0327
- 2-[[(2R)-oxiran-2-yl]methyl]isoindole-1,3-dione
- N-(2(R), 3-Epoxypropyl)phthalimide
- J-803035
- EN300-3197329
- MFCD04973349
- UNII-FN3ZN7ZHU8
- 2-{[(2R)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
- SCHEMBL767566
- AS-69534
- CS-M0558
- (R)-(-)-N-(2,3-Epoxypropyl)phthalimide, >=99.0% (GC)
- (R)-(-)-Glycidyl phthalimide
- (R)-N-(2,3-epoxypropyl)-phthalimide
- N-(R)-Glycidylphthalimide
- N-[(2R)-oxiran-2-ylmethyl]-phthalimide
- (R)-Glycidyl phthalimide
- 2-[(2R)-OXIRAN-2-YLMETHYL]ISOINDOLE-1,3-DIONE
- AKOS015914626
- FN3ZN7ZHU8
- Z1509549164
-
- MDL: MFCD04973349
- InChIKey: DUILGEYLVHGSEE-SSDOTTSWSA-N
- Inchi: 1S/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2/t7-/m1/s1
- SMILES: O1C([H])([H])[C@@]1([H])C([H])([H])N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O
Computed Properties
- Exact Mass: 203.05827
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 203.058243149g/mol
- Heavy Atom Count: 15
- Complexity: 291
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 49.9
Experimental Properties
- LogP: 0.84030
- PSA: 58.7
- Refractive Index: -10 ° (C=2.2, CHCl3)
- Boiling Point: 347.4°C at 760 mmHg
- Melting Point: 99.0 to 103.0 deg-C
- Flash Point: 163.9±20.4 °C
- Solubility: Very slightly soluble (0.81 g/l) (25 º C),
- Color/Form: No data available
- Sensitiveness: Sensitive to humidity
- Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
N-(R)-Glycidyl Phthalimide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00236D-1g |
1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]- |
181140-34-1 | 99% | 1g |
$5.00 | 2025-02-19 | |
A2B Chem LLC | AA96629-1g |
(R)-(-)-Glycidyl phthalimide |
181140-34-1 | 99% | 1g |
$5.00 | 2024-04-20 | |
Aaron | AR0023EP-1g |
1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]- |
181140-34-1 | 98% | 1g |
$5.00 | 2025-01-21 | |
abcr | AB261614-5 g |
(R)-N-Glycidylphthalimide, 95%; . |
181140-34-1 | 95% | 5 g |
€96.70 | 2023-07-20 | |
Advanced ChemBlocks | K12420-25G |
(R)-(-)-N-(2,3-Epoxypropyl)phthalimide |
181140-34-1 | 95% | 25G |
$225 | 2023-07-10 | |
Ambeed | A556055-1g |
(R)-2-(Oxiran-2-ylmethyl)isoindoline-1,3-dione |
181140-34-1 | 99% | 1g |
$6.0 | 2025-02-21 | |
Chemenu | CM325401-25g |
2-[[(2R)-oxiran-2-yl]methyl]isoindole-1,3-dione |
181140-34-1 | 95%+ | 25g |
$148 | 2023-03-07 | |
ChemScence | CS-M0558-10g |
(R)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione |
181140-34-1 | 98.61% | 10g |
$76.0 | 2022-04-27 | |
Enamine | EN300-3197329-0.05g |
2-{[(2R)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione |
181140-34-1 | 95% | 0.05g |
$19.0 | 2023-09-05 | |
eNovation Chemicals LLC | D915791-25g |
(R)-N-Glycidylphthalimide |
181140-34-1 | 97% | 25g |
$210 | 2022-10-15 |
N-(R)-Glycidyl Phthalimide Suppliers
HU BEI YANG XIN YI YAO Technology Co., Ltd.
(CAS:181140-34-1)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:181140-34-1)
MR./MRS.:BAI HE
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Email:3428632096@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:181140-34-1)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:181140-34-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:181140-34-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
N-(R)-Glycidyl Phthalimide Related Literature
-
Koichi Tanaka,Tomohiro Kawakita,Maja Morawiak,Zofia Urbanczyk-Lipkowska CrystEngComm 2019 21 487
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